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Compound of Interest

Compound Name: Boc-Ala-NH2

CAS No.: 85642-13-3

Cat. No.: B1336559

Get Quote

Executive Summary
Boc-Ala-NH2 (N-tert-butoxycarbonyl-L-alanine amide) serves as a critical orthogonal building

block in the synthesis of peptidomimetics and protease inhibitors. Unlike simple amino acid

esters, the primary amide functionality of Boc-Ala-NH2 provides a unique chemical handle for

"warhead" installation—specifically the dehydration to nitriles for cysteine protease inhibition—

and serves as a stable C-terminal cap in enzymatic stability studies. This guide details the

physicochemical rationale, synthetic protocols, and application workflows for Boc-Ala-NH2 in

modern drug discovery.

Part 1: Physicochemical Profile & Structural
Significance
Structural Architecture
Boc-Ala-NH2 combines the acid-labile tert-butoxycarbonyl (Boc) protecting group with a robust

primary amide (–CONH2) at the C-terminus.
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Boc Group: Provides steric bulk and stability against basic hydrolysis, allowing for base-

mediated modifications of the C-terminus (e.g., dehydration) without N-terminal deprotection.

Primary Amide: Mimics the electronic environment of the peptide backbone while terminating

the chain. It is significantly more stable to enzymatic hydrolysis than esters, making it an

ideal "dummy" substrate for investigating protease subsites (S1/S1').

Quantitative Profile
Property Value Relevance in MedChem

Molecular Weight 188.22 g/mol
Fragment-based drug design

(Low MW).

Formula C8H16N2O3 High atom economy.

Solubility DMSO, DMF, MeOH
Compatible with standard

organic synthesis.

Chirality L-Enantiomer (S)
Matches natural substrate

stereochemistry.

Purity Requirement >99% ee
Critical for chiral HPLC

standard use.[1]

Part 2: Core Applications in Drug Discovery
Precursor for Nitrile "Warheads" (Cysteine Protease
Inhibitors)
The most high-value application of Boc-Ala-NH2 is its conversion into Boc-Ala-CN (Nitrile).

Nitriles are potent electrophilic "warheads" that form reversible covalent bonds with the catalytic

cysteine thiolate of proteases (e.g., Cathepsin K, S, or SARS-CoV-2 Mpro).

Mechanism: The amide oxygen is activated by a dehydrating agent (e.g., Burgess reagent or

TFAA), followed by elimination to form the triple bond (–C≡N).

Significance: The resulting nitrile mimics the transition state of peptide bond hydrolysis,

trapping the enzyme in a covalent adduct.
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Enzymatic Substrate Profiling (Amidase Activity)
While chromogenic substrates (like Boc-Ala-pNA) are used for colorimetric assays, Boc-Ala-
NH2 is used to probe amidase specificity.

Utility: It serves as a minimal substrate to determine the

and

of aminopeptidases that cleave N-terminal protected amino acids.

Detection: Hydrolysis is monitored via HPLC (disappearance of amide, appearance of acid)

rather than UV-Vis, allowing for interference-free kinetic profiling.

Chiral Stationary Phase (CSP) Standard
Boc-Ala-NH2 is a benchmark compound for validating chiral HPLC methods. Its rigid amide

bond and carbamate moiety interact distinctly with polysaccharide-based chiral selectors (e.g.,

Cellulose tris-3,5-dimethylphenylcarbamate), making it an essential standard for determining

column efficiency and resolution factors (

).

Part 3: Visualized Pathways & Logic
Synthesis & Transformation Logic
The following diagram illustrates the synthesis of Boc-Ala-NH2 via the Mixed Anhydride

method and its subsequent transformation into a nitrile warhead.
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Figure 1: Synthetic workflow from Boc-Ala-OH to Nitrile Warhead via Boc-Ala-NH2.

Part 4: Detailed Experimental Protocols
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Protocol A: Synthesis of Boc-Ala-NH2 (Mixed Anhydride
Method)
Objective: Efficient generation of the primary amide without racemization. Reference:Anderson

et al., J. Am. Chem. Soc. (Adapted for modern reagents).

Activation: Dissolve Boc-Ala-OH (10 mmol) in dry THF (50 mL) under nitrogen. Cool to -15°C

(salt/ice bath).

Base Addition: Add N-Methylmorpholine (NMM) (10 mmol, 1.1 mL). Stir for 2 minutes.

Anhydride Formation: Dropwise add Isobutyl Chloroformate (IBCF) (10 mmol, 1.3 mL).

Maintain temperature at -15°C. Stir for 10 minutes. Note: The formation of the mixed

anhydride is rapid; prolonged stirring can lead to urethane byproducts.

Ammonolysis: Bubble dry Ammonia gas (NH3) into the solution for 15 minutes OR add 2.0

equivalents of 0.5M ammonia in dioxane.

Workup: Allow to warm to Room Temperature (RT). Evaporate THF. Dissolve residue in

EtOAc, wash with 5% citric acid, sat. NaHCO3, and brine.

Purification: Recrystallize from EtOAc/Hexanes.

Yield: Typically 85-90%.

Validation: 1H NMR (DMSO-d6): δ 1.20 (d, 3H), 1.38 (s, 9H), 6.90 (s, 1H, amide), 7.25 (s,

1H, amide).

Protocol B: Dehydration to Boc-Ala-CN (Burgess
Reagent)
Objective: Conversion of the amide to a nitrile "warhead" under mild conditions.

Setup: Dissolve Boc-Ala-NH2 (1.0 mmol) in anhydrous DCM (10 mL).

Reagent Addition: Add Burgess Reagent (methoxycarbonylsulfamoyl triethylammonium

hydroxide inner salt) (2.0 mmol) in one portion.
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Reaction: Stir at RT for 2–4 hours under N2. Monitor by TLC (Product is less polar than

amide).

Workup: Filter through a short silica plug eluting with DCM. Evaporate solvent.[2][3]

Result: Boc-Ala-CN is obtained as a clear oil or low-melting solid.

IR Check: Look for characteristic Nitrile stretch at ~2250 cm⁻¹.

Protocol C: Chiral HPLC Separation Standard
Objective: Establish enantiomeric purity (ee > 99%).

Column: Lux Cellulose-2 (Phenomenex) or Chiralcel OD-H.

Mobile Phase: Hexane : Isopropanol (90:10).

Flow Rate: 1.0 mL/min.

Detection: UV at 210 nm.

Expected Retention:

L-Isomer (Boc-Ala-NH2): ~8.5 min.

D-Isomer (Impurity): ~11.2 min.

Calculation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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